4-ethoxy-N-(2-ethyl-6-methylphenyl)-3-nitrobenzamide

• IUPAC Name: 4-ethoxy-N-(2-ethyl-6-methylphenyl)-3-nitrobenzamide
• InChI: InChI=1S/C18H20N2O4/c1-4-13-8-6-7-12(3)17(13)19-18(21)14-9-10-16(24-5-2)15(11-14)20(22)23/h6-11H,4-5H2,1-3H3,(H,19,21)
• InChI Key: MTNJLZBYRTTXJK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC(=O)C2=CC(=C(C=C2)OCC)[N+](=O)[O-])C
• Molecular Formula: C18H20N2O4
• Molecular Weight: 328.4 g/mol

Description

4-ethoxy-N-(2-ethyl-6-methylphenyl)-3-nitrobenzamide, also known as ENB, is a chemical compound used in scientific research. It is a member of the benzamide family and is often used as a tool compound to study various biological processes.

Mechanism of Action

4-ethoxy-N-(2-ethyl-6-methylphenyl)-3-nitrobenzamide works by binding to the catalytic domain of PARP, preventing its activity. PARP is involved in the repair of DNA damage, and its inhibition can lead to cell death in certain types of cancer cells. 4-ethoxy-N-(2-ethyl-6-methylphenyl)-3-nitrobenzamide has also been shown to have anti-inflammatory effects by inhibiting the activity of another enzyme, cyclooxygenase-2 (COX-2).
Biochemical and Physiological Effects:
4-ethoxy-N-(2-ethyl-6-methylphenyl)-3-nitrobenzamide has been shown to induce cell death in cancer cells and reduce inflammation in animal models. It has also been shown to enhance the efficacy of certain chemotherapeutic agents in cancer treatment. However, further studies are needed to fully understand the biochemical and physiological effects of 4-ethoxy-N-(2-ethyl-6-methylphenyl)-3-nitrobenzamide.

Advantages and Limitations for Lab Experiments

4-ethoxy-N-(2-ethyl-6-methylphenyl)-3-nitrobenzamide is a useful tool compound for studying the role of PARP in DNA repair and cancer. Its specificity for PARP makes it a valuable tool for studying the effects of PARP inhibition on various biological processes. However, its limitations include its potential off-target effects and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research involving 4-ethoxy-N-(2-ethyl-6-methylphenyl)-3-nitrobenzamide. One area of interest is the development of more potent and selective PARP inhibitors for cancer treatment. Another area of research is the development of 4-ethoxy-N-(2-ethyl-6-methylphenyl)-3-nitrobenzamide derivatives with improved pharmacokinetic properties. Additionally, further studies are needed to fully understand the biochemical and physiological effects of 4-ethoxy-N-(2-ethyl-6-methylphenyl)-3-nitrobenzamide and its potential off-target effects.

Synthesis Methods

4-ethoxy-N-(2-ethyl-6-methylphenyl)-3-nitrobenzamide can be synthesized using a multi-step process starting from 4-nitrobenzoic acid. The first step involves the conversion of 4-nitrobenzoic acid to 4-nitrobenzoyl chloride, which is then reacted with 2-ethyl-6-methylphenylamine to form the corresponding amide. The amide is then reacted with ethyl iodide to give the final product, 4-ethoxy-N-(2-ethyl-6-methylphenyl)-3-nitrobenzamide.

Scientific Research Applications

4-ethoxy-N-(2-ethyl-6-methylphenyl)-3-nitrobenzamide is a useful tool compound in scientific research due to its ability to inhibit the activity of certain enzymes. It has been shown to inhibit the activity of poly(ADP-ribose) polymerase (PARP), which plays a role in DNA repair. This inhibition can be used to study the role of PARP in various biological processes, including DNA damage response and cancer.